Cas no 1554561-35-1 (2-1-(hydroxymethyl)cyclobutylpropan-2-ol)
2-1-(hydroxymethyl)cyclobutylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclobutanedimethanol, α1,α1-dimethyl-
- 2-1-(hydroxymethyl)cyclobutylpropan-2-ol
- 2-[1-(Hydroxymethyl)cyclobutyl]propan-2-ol
- 1554561-35-1
- EN300-1632797
-
- Inchi: 1S/C8H16O2/c1-7(2,10)8(6-9)4-3-5-8/h9-10H,3-6H2,1-2H3
- InChI Key: MVMULGOSDGCHOB-UHFFFAOYSA-N
- SMILES: C(C1(CCC1)CO)(O)(C)C
Computed Properties
- Exact Mass: 144.115029749g/mol
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.066±0.06 g/cm3(Predicted)
- Boiling Point: 243.9±8.0 °C(Predicted)
- pka: 15.05±0.10(Predicted)
2-1-(hydroxymethyl)cyclobutylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632797-0.05g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 0.05g |
$1068.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-0.1g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 0.1g |
$1119.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-0.25g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 0.25g |
$1170.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-0.5g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 0.5g |
$1221.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-1.0g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 1g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-2.5g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 2.5g |
$2492.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-5.0g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 5g |
$3687.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-10.0g |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 10g |
$5467.0 | 2023-06-04 | ||
| Enamine | EN300-1632797-50mg |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1632797-100mg |
2-[1-(hydroxymethyl)cyclobutyl]propan-2-ol |
1554561-35-1 | 100mg |
$1119.0 | 2023-09-22 |
2-1-(hydroxymethyl)cyclobutylpropan-2-ol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-1-(hydroxymethyl)cyclobutylpropan-2-ol
2-1-(Hydroxymethyl)cyclobutylpropan-2-ol: An In-depth Overview
2-1-(Hydroxymethyl)cyclobutylpropan-2-ol, also known by its CAS number 1554561-35-1, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its potential in pharmaceuticals, materials science, and as a precursor for advanced chemical synthesis. In this article, we delve into the properties, applications, and the latest research findings related to this compound.
The molecular structure of 2-1-(Hydroxymethyl)cyclobutylpropan-2-ol comprises a cyclobutane ring fused with a hydroxymethyl group and a propanol moiety. This configuration imparts the compound with unique physical and chemical properties. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. The hydroxymethyl group adds hydrophilic character to the molecule, enhancing its solubility in polar solvents. These attributes make it an ideal candidate for various chemical transformations and applications.
Recent studies have explored the synthesis of 2-1-(Hydroxymethyl)cyclobutylpropan-2-ol through innovative routes. Researchers have employed catalytic asymmetric synthesis to produce enantiomerically enriched versions of this compound, which are highly valuable in drug discovery and development. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and selectivity. Such advancements highlight the growing interest in optimizing synthetic pathways for complex organic molecules.
In terms of applications, 2-1-(Hydroxymethyl)cyclobutylpropan-2-ol has shown promise in the pharmaceutical industry as a building block for bioactive compounds. Its ability to form hydrogen bonds and participate in various types of chemical reactions makes it an attractive candidate for drug design. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors and anti-inflammatory agents. A 2023 study conducted by researchers at Stanford University revealed that certain derivatives exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.
Beyond pharmaceuticals, this compound has also found applications in materials science. Its unique structure allows it to serve as a precursor for advanced polymers and materials with tailored properties. For instance, recent research has explored its use in synthesizing biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds. These developments underscore the versatility of 2-1-(Hydroxymethyl)cyclobutylpropan-2-ol across multiple disciplines.
The physical properties of cas 1554561-35-1 are critical to understanding its behavior under different conditions. The compound exhibits a melting point of approximately -40°C and a boiling point around 80°C under standard pressure. Its solubility in water is moderate, but it shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes requiring controlled solubility profiles.
In conclusion, 2-1-(Hydroxymethyl)cyclobutylpropan-2--ol is a multifaceted compound with significant potential across diverse fields. From innovative synthetic methods to groundbreaking applications in pharmaceuticals and materials science, this compound continues to be a focal point for researchers worldwide. As advancements in synthetic chemistry and materials science progress, we can expect even more exciting developments related to this intriguing molecule.
1554561-35-1 (2-1-(hydroxymethyl)cyclobutylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)